Cas no 2171845-59-1 (2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2171845-59-1
• MF: C₁₄H₂₀N₂OS
• MW: 264.386402130127
• CID: 6249554
• PubChem ID: 165717570
• Update Time: 2025-09-17

2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2171845-59-1
• EN300-1267602

• Inchi： 1S/C14H20N2OS/c1-6-9-8(2)18-13-11(9)12(17)15-10(16-13)7-14(3,4)5/h6-7H2,1-5H3,(H,15,16,17)
• InChI Key： IPIHQVJIAXAEDB-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC)C2C(NC(CC(C)(C)C)=NC1=2)=O

Computed Properties

• Exact Mass: 264.12963444g/mol
• Monoisotopic Mass: 264.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one (CAS No. 2171845-59-1)

The compound 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one, identified by its CAS number 2171845-59-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a fused thienopyrimidinone core, has garnered attention due to its unique structural and pharmacological properties. The presence of multiple alkyl and aryl substituents enhances its potential as a versatile scaffold for drug development.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of thienopyrimidinone derivatives in medicinal applications. These compounds exhibit a broad spectrum of biological activities, making them attractive candidates for therapeutic intervention. The specific arrangement of functional groups in 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one contributes to its distinct pharmacophoric features, which are critical for modulating biological targets.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in key metabolic pathways. Studies have demonstrated that derivatives of thienopyrimidinone can exhibit inhibitory effects on various enzymes, including kinases and cyclases, which are pivotal in cellular signaling. The bulky (2,2-dimethylpropyl) group and the electron-donating ethyl and methyl substituents play a crucial role in determining the compound's binding affinity and selectivity.

The synthesis of 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for preclinical and clinical studies.

In the context of drug discovery, the structural diversity offered by this compound makes it a valuable tool for exploring novel therapeutic strategies. Researchers have leveraged its scaffold to develop analogs with enhanced pharmacological profiles. For instance, modifications at the thieno ring have been shown to influence solubility and metabolic stability, critical factors for drug efficacy and bioavailability.

The pharmacokinetic properties of 2-(2,2-dimethylpropyl)-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one are also under investigation. Preliminary data suggest that its molecular structure promotes favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. This is particularly important for designing drugs that exhibit optimal pharmacological activity while minimizing side effects.

Moreover, computational studies have been instrumental in understanding the interactions between this compound and biological targets. Molecular docking simulations have revealed that it can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives with improved binding kinetics.

The potential applications of CAS No. 2171845-59-1 extend beyond traditional therapeutic areas. Emerging research indicates its utility in developing antiviral and anti-inflammatory agents. The unique combination of substituents in its structure allows it to modulate multiple pathways simultaneously, offering a multifaceted approach to treating complex diseases.

Future studies are expected to delve deeper into the mechanistic aspects of this compound's action. Understanding how it interacts with biological systems at a molecular level will provide critical insights for optimizing its therapeutic potential. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible medical benefits.

In conclusion, 2171845-59-1 represents a promising candidate for further exploration in drug development. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research progresses, 2-( )-,,
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